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Compound of Interest

Compound Name: C.l. Vat Yellow 2

Cat. No.: B1669114

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fastness properties of several key
anthraquinone vat dyes. The information presented is collated from technical data sheets and
research articles to aid in the selection of appropriate dyes for various applications where high
performance is critical.

Anthraquinone vat dyes are a class of synthetic colorants renowned for their exceptional
fastness properties, making them a preferred choice for textiles that require durability against
washing, light exposure, and rubbing.[1] Their robust chemical structure, based on the
anthraquinone skeleton, imparts this high level of resistance.[2]

Comparative Fastness Data of Selected
Anthraquinone Vat Dyes

The following table summarizes the light, wash, and rubbing fastness properties of a selection
of commercially significant anthraquinone vat dyes. The data has been compiled from various
technical sources and is presented using standard industry rating scales.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1669114?utm_src=pdf-interest
https://www.scribd.com/document/889959231/6-VAT-Dyes
https://www.xcwydyes.com/vat-orange-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

C.l. Name

Chemical
Structure

Light Fastness
(Blue Wool
Scale, 1-8)

Wash Fastness
(Grey Scale, 1-
5)

Rubbing
Fastness
(Crocking)
(Grey Scale, 1-
5)

Vat Blue 4

[Image of the
chemical
structure of Vat
Blue 4]

7-8[3]

Excellent[3]

Vat Green 1

[Image of the
chemical
structure of Vat
Green 1]

7[4]

Dry: 4-5, Wet: 4

Vat Violet 1

[Image of the
chemical
structure of Vat
Violet 1]

6-7

4-5

Vat Violet 10

[Image of the
chemical
structure of Vat
Violet 10]

4-5

Vat Red 10

[Image of the
chemical
structure of Vat
Red 10]

6-7

Vat Brown 3

[Image of the
chemical
structure of Vat

Brown 3]

7-8

Dry: 4-5, Wet: 4-
5

Vat Orange 7

[Image of the
chemical
structure of Vat

Orange 7]

7-8

4-5

Dry: 3-4
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Experimental Protocols

The fastness data presented in this guide is determined by standardized experimental
protocols. The following are detailed methodologies for the key fastness tests cited.

Light Fastness Testing (Based on AATCC Test Method
16.3 / 1ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source that simulates natural daylight.

Specimen Preparation: A sample of the dyed textile is prepared according to the standard's
specifications. A portion of the specimen is covered with an opaque mask.

o Exposure: The specimen, along with a set of Blue Wool standards with known lightfastness
ratings, is exposed to a xenon arc lamp under controlled conditions of temperature and
humidity.

o Evaluation: The exposure is continued until a specified color change is observed on the Blue
Wool standard corresponding to the desired fastness level. The color change of the exposed
portion of the test specimen is then compared to the unexposed (masked) portion.

e Rating: The light fastness is rated by comparing the degree of fading of the specimen to that
of the Blue Wool standards. The rating is given on a scale of 1 to 8, where 8 indicates
excellent light fastness.

Wash Fastness Testing (Based on ISO 105-C06)

This method assesses the resistance of a textile's color to domestic and commercial laundering
procedures.

e Specimen Preparation: A specimen of the dyed textile is stitched together with a multifiber
test fabric containing strips of different common fibers (e.g., cotton, wool, polyester, nylon,
acrylic, acetate).

e Washing Procedure: The composite specimen is placed in a stainless steel container with a
specified volume of a standard soap solution and stainless steel balls (to simulate
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mechanical action). The container is then agitated in a laundering machine at a specified
temperature and for a set duration.

e Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly and dried
under specified conditions.

» Evaluation: The change in color of the dyed specimen and the degree of staining on each of
the fiber strips in the multifiber fabric are assessed by comparing them with the Grey Scale
for Color Change and the Grey Scale for Staining, respectively.

e Rating: The wash fastness is rated on a scale of 1 to 5, where 5 represents no change in
color and no staining.

Rubbing Fastness (Crocking) Testing (Based on AATCC
Test Method 8)

This test evaluates the amount of color transferred from the surface of a colored textile to
another surface by rubbing.

Specimen Preparation: A specimen of the dyed textile is mounted on the base of a
crockmeter.

e Rubbing Procedure: A standard white cotton test cloth is mounted on the rubbing finger of
the crockmeter. The finger is then moved back and forth across the test specimen a specified
number of times with a constant downward force. This procedure is performed with both a
dry and a wet test cloth.

» Evaluation: The amount of color transferred to the white test cloth is assessed by comparing
it with the Grey Scale for Staining or the Chromatic Transference Scale.

» Rating: The rubbing fastness is rated on a scale of 1 to 5, where 5 indicates no color transfer.

Visualizations

The following diagrams illustrate key processes and logical workflows related to the application
and testing of anthraquinone vat dyes.
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Vatting (Reduction) Dyeing Oxidation
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Insoluble Anthraquinone +Alkali (e.g., NaOH| Soluble ‘Leuco’ Form into Fiber Cellulosic Fiber Insoluble Vat Dye
Vat Dye Pigment (Sodium Salt) (e.g., Cotton) Trapped in Fiber

Start: Dyed
Textile Sample

Specimen Preparation
(Cutting & Mounting)

Select Test Select Test Select Test

Fastness Tests

y

Light Fastness Wash Fastness Rubbing Fastness
(AATCC 16.3/1S0O 105-B02) (1SO 105-C06) (AATCC 8)

y

Evaluation
(Comparison with Standards)

i

Report Fastness Rating
(e.g., 1-8 for Light, 1-5 for Wash/Rub)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Start: Define Application
Requirements

Select Dyes with
Light Fastness = 7
(e.g., Vat Blue 4, Vat Brown 3)

Select Dyes with
Wash Fastness = 4-5
(e.g., Vat Red 10, Vat Brown 3)

Select Dyes with Good
Rubbing Fastness
(e.g., Vat Green 1, Vat Brown 3)

Final Dye Selection

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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